Cas no 1444616-23-2 (4-(4-Propoxyphenyl)cyclohexanone)

• Product Name: 4-(4-Propoxyphenyl)cyclohexanone
• CAS No: 1444616-23-2
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 3042404
• PubChem ID: 83261012
• Update Time: 2025-10-29

4-(4-Propoxyphenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(4-Propoxyphenyl)cyclohexanone
• AK548197
• CS-0160985
• DS-19424
• AKOS021583323
• 4-(4-propoxyphenyl)cyclohexan-1-one
• 1444616-23-2
• C72729

• Inchi： 1S/C15H20O2/c1-2-11-17-15-9-5-13(6-10-15)12-3-7-14(16)8-4-12/h5-6,9-10,12H,2-4,7-8,11H2,1H3
• InChI Key： JBRFZUFQNBTUAA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC(=CC=2)OCCC)CC1

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3

Additional information on 4-(4-Propoxyphenyl)cyclohexanone

4-(4-Propoxyphenyl)cyclohexanone: A Comprehensive Overview

4-(4-Propoxyphenyl)cyclohexanone (CAS No. 1444616-23-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure combining a cyclohexanone ring with a propoxyphenyl group, has garnered attention due to its potential in drug discovery and material synthesis. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in modern chemical research.

The molecular structure of 4-(4-Propoxyphenyl)cyclohexanone consists of a cyclohexanone moiety fused with a phenyl ring substituted with a propoxy group. This combination imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. The cyclohexanone core provides a rigid framework for further functionalization, while the propoxyphenyl group introduces hydrophobicity and potential sites for hydrogen bonding, which are crucial for biological interactions.

Recent studies have explored the synthesis of 4-(4-Propoxyphenyl)cyclohexanone through various routes, including Friedel-Crafts acylation and cross-coupling reactions. These methods have been optimized to enhance yield and selectivity, making the compound more accessible for large-scale production. For instance, researchers have employed palladium-catalyzed coupling reactions to efficiently construct the aryl-cyclohexanone bond, demonstrating the feasibility of this approach for industrial applications.

In terms of applications, 4-(4-Propoxyphenyl)cyclohexanone has shown promise in the development of bioactive molecules. Its ability to act as a scaffold for drug design has been exploited in the creation of potential anti-inflammatory and anticancer agents. For example, recent findings indicate that derivatives of this compound exhibit selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound in pharmaceutical research.

Beyond pharmacology, 4-(4-Propoxyphenyl)cyclohexanone has also found utility in materials science. Its thermal stability and ability to undergo polymerization make it a valuable precursor for advanced materials such as thermoplastics and elastomers. Researchers have reported the successful synthesis of polymeric materials incorporating this compound, which exhibit improved mechanical properties compared to conventional polymers.

The environmental impact of 4-(4-Propoxyphenyl)cyclohexanone has also been a topic of recent investigation. Studies on its biodegradation pathways and toxicity profiles have provided insights into its safety for industrial use. Results suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. These findings are particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, 4-(4-Propoxyphenyl)cyclohexanone (CAS No. 1444616-23-2) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic techniques and biological evaluations, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.